2,3,4,5-tetramethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide

• IUPAC Name: 2,3,4,5-tetramethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C16H26N2O3S/c1-12-11-16(15(4)14(3)13(12)2)22(19,20)17-5-6-18-7-9-21-10-8-18/h11,17H,5-10H2,1-4H3
• InChI Key: ZISKIDNNZJUALS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C)C)S(=O)(=O)NCCN2CCOCC2
• Molecular Formula: C16H26N2O3S
• Molecular Weight: 326.5 g/mol

Description

2,3,4,5-tetramethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Scientific Research Applications

Phosphatidylinositol 3-Kinase Inhibitors for Pulmonary Conditions Research by Norman (2014) discusses the use of closely related phosphatidylinositol 3-kinase inhibitors for treating idiopathic pulmonary fibrosis and cough. These compounds, including GSK-2126458, which shares a benzenesulfonamide moiety, have shown promise in in vitro studies and have progressed to dose-finding Phase I studies in patients with idiopathic pulmonary fibrosis (Norman, 2014).

Photosensitizers for Photodynamic Therapy Pişkin, Canpolat, and Öztürk (2020) have synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, showcasing high singlet oxygen quantum yields. These compounds are highlighted for their potential in photodynamic therapy applications for cancer treatment due to their excellent photophysical and photochemical properties (Pişkin, Canpolat, & Öztürk, 2020).

Carbonic Anhydrase Inhibitors Lolak et al. (2019) discovered new ureido benzenesulfonamides incorporating 1,3,5-triazine moieties as inhibitors of carbonic anhydrase isoforms I, II, IX, and XII. These compounds have shown significant inhibitory activity, particularly for the tumor-associated isoform hCA IX, suggesting potential applications in anticancer and antimetastatic therapies (Lolak et al., 2019).

Acetylcholinesterase and Butyrylcholinesterase Inhibition Makhaeva et al. (2020) synthesized new hybrid compounds incorporating 4-amino-2,3-polymethylene-quinoline and p-tolylsulfonamide as dual inhibitors of acetylcholinesterase and butyrylcholinesterase. These compounds are potent and selective, showing potential as multifunctional agents for Alzheimer’s disease treatment (Makhaeva et al., 2020).

Anti-Breast Cancer Agents Kumar et al. (2020) designed and synthesized novel benzenesulfonamide derivatives as anti-breast cancer agents. These compounds demonstrated significant anticancer activity against MCF-7 breast cancer cell lines, with molecular docking studies predicting strong binding interactions with estrogen receptor α (Kumar et al., 2020).